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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600

An In-depth Guide to the Determination of the Molecular Weight of p-Tolyl Disulfide

This technical guide provides a comprehensive overview of the calculation and experimental
determination of the molecular weight of p-Tolyl disulfide, a compound of interest in various
chemical and pharmaceutical research fields. This document is intended for researchers,
scientists, and professionals in drug development who require precise molecular
characterization of this compound.

Introduction to p-Tolyl Disulfide

p-Tolyl disulfide, with the chemical formula C14H14Sz, is an organosulfur compound.[1][2][3][4]
Accurate determination of its molecular weight is a fundamental prerequisite for its quantitative
analysis, stoichiometric calculations in chemical reactions, and its characterization in various
analytical and bioanalytical assays.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The chemical formula for p-Tolyl disulfide is (CH3CeHa4)2S2 or C14H14S2.[2] The calculation is
based on the number of atoms of each element and their respective standard atomic weights.

Atomic Weights of Constituent Elements

The standard atomic weights for Carbon, Hydrogen, and Sulfur are established by the
International Union of Pure and Applied Chemistry (IUPAC).
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Standard Atomic

Element Symbol Number of Atoms Weight ( g/mol )
Carbon C 14 12.011[5][6][7]
Hydrogen H 14 1.008[8][9][10]
Sulfur S 2 32.066[11][12]

Step-by-Step Calculation

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results.

e Carbon (C): 14 atoms x 12.011 g/mol = 168.154 g/mol

e Hydrogen (H): 14 atoms x 1.008 g/mol = 14.112 g/mol

o Sulfur (S): 2 atoms x 32.066 g/mol = 64.132 g/mol

Total Molecular Weight = 168.154 + 14.112 + 64.132 = 246.398 g/mol

This calculated value is consistent with published data for p-Tolyl disulfide, which is often
cited as 246.39 g/mol .[2][4]

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical workflow for the calculation of the molecular weight
of a chemical compound.
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Caption: Logical workflow for calculating molecular weight.

Experimental Protocol for Molecular Weight
Determination by Mass Spectrometry

While theoretical calculation provides a precise molecular weight, experimental verification is
crucial. Mass spectrometry is a primary analytical technique for this purpose.

Obijective: To experimentally determine the molecular weight of a p-Tolyl disulfide sample.
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Materials and Reagents:

o p-Tolyl disulfide sample

o High-purity solvent (e.g., methanol, acetonitrile)

o Mass spectrometer (e.g., ESI-QTOF, GC-MS)

o Calibration standard appropriate for the mass range

e Syringe filters (0.22 pum)

e Autosampler vials

Procedure:

e Sample Preparation:
1. Accurately weigh approximately 1 mg of the p-Tolyl disulfide sample.
2. Dissolve the sample in 1 mL of a suitable solvent to create a 1 mg/mL stock solution.

3. Perform serial dilutions to obtain a final concentration suitable for the instrument's
sensitivity (e.g., 1-10 pg/mL).

4. Filter the final solution using a 0.22 um syringe filter into an autosampler vial.
 Instrument Calibration:

1. Calibrate the mass spectrometer according to the manufacturer's guidelines using a
certified calibration standard.

2. Ensure the calibration covers the mass range expected for p-Tolyl disulfide (~246 m/z).
o Data Acquisition:

1. Set up the instrument parameters. For Electrospray lonization (ESI), typical parameters
include:
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lonization Mode: Positive (to observe [M+H]* or [M+Na]*)

Capillary Voltage: 3-4 kV

Drying Gas Flow and Temperature: Optimized for the solvent used.

Mass Range: 100-500 m/z
2. Inject a blank (solvent only) to ensure no background contamination.
3. Inject the prepared p-Tolyl disulfide sample.
4. Acquire the mass spectrum.

o Data Analysis:

1. Examine the resulting mass spectrum for the molecular ion peak. For p-Tolyl disulfide
(C14H14S2), the monoisotopic mass is approximately 246.054 g/mol .

2. Look for the protonated molecule [M+H]* at m/z = 247.062 or other adducts like the
sodium adduct [M+Na]* at m/z = 269.043.

3. Analyze the isotopic pattern. The presence of two sulfur atoms will result in a characteristic
A+2 peak with a notable intensity.

4. Compare the experimentally determined mass to the calculated theoretical mass to
confirm the identity and purity of the compound.

Experimental Workflow Diagram

The following diagram outlines the workflow for the experimental determination of molecular
weight using mass spectrometry.
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Caption: Workflow for experimental molecular weight verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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